Cas no 99978-45-7 (Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester)

Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester structure
99978-45-7 structure
Product Name:Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester
CAS No:99978-45-7
MF:C10H18O3
MW:186.248123645782
CID:4387999
PubChem ID:65916217
Update Time:2025-04-24

Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester
    • Pentonic acid, 2,3-anhydro-4,5-dideoxy-4-ethyl-3-C-methyl-, ethyl ester
    • ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
    • AKOS015257739
    • EN300-699928
    • 99978-45-7
    • Inchi： 1S/C10H18O3/c1-5-7(3)10(4)8(13-10)9(11)12-6-2/h7-8H,5-6H2,1-4H3
    • InChI Key： QSBDOKXNUREEBI-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)OCC)C1(C)C(C)CC

Computed Properties

  • Exact Mass: 186.125594432Da
  • Monoisotopic Mass: 186.125594432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.8Ų

Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-699928-0.05g
ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
 99978-45-7
0.05g
 $612.0 2023-05-29
Enamine
EN300-699928-0.1g
ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
 99978-45-7
0.1g
 $640.0 2023-05-29
Enamine
EN300-699928-0.25g
ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
 99978-45-7
0.25g
 $670.0 2023-05-29
Enamine
EN300-699928-0.5g
ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
 99978-45-7
0.5g
 $699.0 2023-05-29
Enamine
EN300-699928-1.0g
ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
 99978-45-7
1g
 $728.0 2023-05-29
Enamine
EN300-699928-2.5g
ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
 99978-45-7
2.5g
 $1428.0 2023-05-29
Enamine
EN300-699928-5.0g
ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
 99978-45-7
5g
 $2110.0 2023-05-29
Enamine
EN300-699928-10.0g
ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
 99978-45-7
10g
 $3131.0 2023-05-29

Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester Related Literature

Related Categories

99978-45-7 (Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester) Related Products

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.